1-{[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazol-5-yl]carbonyl}piperidine-3-carboxylic acid

Specification

• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 1-(4-methyl-2-pyrrol-1-yl-1,3-thiazole-5-carbonyl)piperidine-3-carboxylic acid
• Standard InChI: InChI=1S/C15H17N3O3S/c1-10-12(22-15(16-10)17-6-2-3-7-17)13(19)18-8-4-5-11(9-18)14(20)21/h2-3,6-7,11H,4-5,8-9H2,1H3,(H,20,21)
• Standard InChI Key: OLTRUIKCGXZLPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C=CC=C2)C(=O)N3CCCC(C3)C(=O)O

Introduction

1-{[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazol-5-yl]carbonyl}piperidine-3-carboxylic acid is a complex organic compound featuring a piperidine ring, a thiazole ring, and a pyrrole ring. This compound is of interest due to its potential biological activities, including antimicrobial properties, which are attributed to the presence of thiazole and pyrrole moieties. The synthesis of this compound typically involves multi-step organic reactions, often requiring controlled conditions and specific catalysts to achieve high yield and purity.

Synthesis Methods

The synthesis of this compound involves several key steps, typically starting with the condensation of a thiazole derivative with a piperidine derivative under controlled conditions. Industrial production may utilize large-scale synthesis techniques, such as continuous flow reactors, to optimize yield and efficiency.

Biological Activity

Recent studies suggest that compounds containing thiazole and pyrrole moieties exhibit significant antimicrobial properties. For instance, derivatives of pyrrole have shown effectiveness against bacterial strains like Staphylococcus aureus and Escherichia coli. The presence of the thiazole ring enhances this activity by facilitating interactions with bacterial enzymes.

Applications in Medicinal Chemistry

1-{[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazol-5-yl]carbonyl}piperidine-3-carboxylic acid is investigated for its potential applications in medicinal chemistry, particularly in developing new therapeutic agents. Its structural features facilitate interactions with various biological targets, making it a subject of interest in pharmacological research.